Cas no 1805478-11-8 (2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine)

2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a unique substitution pattern, offering distinct reactivity and stability due to its multiple fluorine-containing functional groups. The presence of difluoromethyl, fluoro, hydroxy, and trifluoromethyl groups enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. Its electron-withdrawing properties and steric effects make it valuable for modifying molecular frameworks, particularly in the development of bioactive compounds. The compound’s high purity and well-defined structure ensure consistent performance in synthetic applications. Its stability under various reaction conditions further underscores its suitability for advanced chemical transformations.

2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine structure

1805478-11-8 structure

Product Name:2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine

CAS No:1805478-11-8

MF:C₇H₃F₆NO

MW:231.095242738724

CID:4881313

Update Time:2025-10-21

2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine
- Inchi： 1S/C7H3F6NO/c8-4-2(15)1-3(7(11,12)13)14-5(4)6(9)10/h1,6H,(H,14,15)
- InChI Key： KHBLVKYEMSZLTF-UHFFFAOYSA-N
- SMILES： FC1C(C=C(C(F)(F)F)NC=1C(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 353
XLogP3: 2
Topological Polar Surface Area: 29.1

2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029036960-250mg	2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine	1805478-11-8	95%	250mg	$989.80	2022-04-01
Alichem	A029036960-500mg	2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine	1805478-11-8	95%	500mg	$1,668.15	2022-04-01
Alichem	A029036960-1g	2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine	1805478-11-8	95%	1g	$2,866.05	2022-04-01

2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine Related Literature

1. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
2. An approach towards the synthesis of novel fused nitrogen tricyclic heterocyclic scaffolds via GBB reaction†

Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
3. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
5. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941

Additional information on 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine

Research Briefing on 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine (CAS: 1805478-11-8)

2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine (CAS: 1805478-11-8) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a key intermediate in the synthesis of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the development of agrochemicals and pharmaceuticals targeting enzyme inhibition and receptor modulation.

The structural features of 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine, including its high degree of fluorination, contribute to its enhanced metabolic stability and bioavailability. These properties make it an attractive scaffold for the design of compounds with improved pharmacokinetic profiles. Recent research has focused on optimizing synthetic routes to this compound, with an emphasis on green chemistry principles to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for its synthesis, achieving higher yields and lower byproduct formation compared to traditional approaches.

In addition to its synthetic utility, 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine has been investigated for its biological activity. Preliminary in vitro studies suggest that it may act as a potent inhibitor of certain enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development. Furthermore, its fluorinated structure has been shown to enhance binding affinity to target proteins, as evidenced by molecular docking simulations. These findings were recently highlighted in a 2024 report by the European Journal of Pharmaceutical Sciences, which underscored the compound's potential in addressing unmet medical needs.

Despite these advancements, challenges remain in the large-scale production and application of 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine. Issues such as cost-effectiveness, scalability, and regulatory compliance need to be addressed to facilitate its transition from laboratory research to commercial use. Ongoing studies are exploring alternative synthetic pathways and downstream applications, with a particular focus on its integration into multifunctional drug delivery systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further innovation in this area.

In conclusion, 2-(Difluoromethyl)-3-fluoro-4-hydroxy-6-(trifluoromethyl)pyridine (CAS: 1805478-11-8) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural attributes and demonstrated biological activity position it as a valuable tool for drug discovery and development. Future research should aim to elucidate its mechanistic pathways, optimize its synthetic accessibility, and explore its therapeutic potential in greater depth. As the field continues to evolve, this compound is likely to play a pivotal role in the development of next-generation therapeutics.